Cas no 2034490-25-8 (N-benzhydryl-3-(4-methoxypiperidin-1-yl)azetidine-1-carboxamide)

• Product Name: N-benzhydryl-3-(4-methoxypiperidin-1-yl)azetidine-1-carboxamide
• CAS No: 2034490-25-8
• MF: C₂₃H₂₉N₃O₂
• MW: 379.495265722275
• CID: 5335496
• Update Time: 2025-06-08

N-benzhydryl-3-(4-methoxypiperidin-1-yl)azetidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzhydryl-3-(4-methoxypiperidin-1-yl)azetidine-1-carboxamide

• Inchi： 1S/C23H29N3O2/c1-28-21-12-14-25(15-13-21)20-16-26(17-20)23(27)24-22(18-8-4-2-5-9-18)19-10-6-3-7-11-19/h2-11,20-22H,12-17H2,1H3,(H,24,27)
• InChI Key： NNSFOVJCKSFZTN-UHFFFAOYSA-N
• SMILES： O(C)C1CCN(CC1)C1CN(C(NC(C2C=CC=CC=2)C2C=CC=CC=2)=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 470
• XLogP3: 3
• Topological Polar Surface Area: 44.8

Additional information on N-benzhydryl-3-(4-methoxypiperidin-1-yl)azetidine-1-carboxamide

Comprehensive Analysis of N-benzhydryl-3-(4-methoxypiperidin-1-yl)azetidine-1-carboxamide (CAS No. 2034490-25-8)

The compound N-benzhydryl-3-(4-methoxypiperidin-1-yl)azetidine-1-carboxamide, identified by its CAS number 2034490-25-8, is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining a benzhydryl group with a 4-methoxypiperidine moiety linked to an azetidine-1-carboxamide core. Such a configuration suggests potential applications in drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and central nervous system (CNS) disorders, which are currently hot topics in biomedical research.

Recent trends in scientific literature and search engine queries highlight a growing interest in small-molecule modulators of GPCRs, as these receptors are implicated in a wide range of diseases, from neurological conditions to metabolic disorders. The presence of the 4-methoxypiperidine group in N-benzhydryl-3-(4-methoxypiperidin-1-yl)azetidine-1-carboxamide is particularly noteworthy, as piperidine derivatives are frequently explored for their bioavailability and blood-brain barrier permeability. These properties make this compound a promising candidate for further investigation in CNS-targeted therapies, aligning with the surge in searches for "novel CNS drug candidates" and "GPCR-targeted small molecules."

From a synthetic chemistry perspective, the azetidine-1-carboxamide scaffold is gaining traction due to its rigid ring structure and hydrogen-bonding capabilities, which can enhance binding affinity to biological targets. Researchers are increasingly focusing on azetidine derivatives as alternatives to more traditional heterocycles, driven by the demand for "next-generation drug scaffolds" and "improved pharmacokinetic profiles." The incorporation of the benzhydryl group further diversifies the compound's potential interactions, possibly contributing to selective receptor modulation—a key area of interest in precision medicine.

The pharmacological potential of N-benzhydryl-3-(4-methoxypiperidin-1-yl)azetidine-1-carboxamide is underscored by its structural resemblance to known neurotransmitter analogs and enzyme inhibitors. For instance, the methoxy group on the piperidine ring could influence metabolic stability, a critical factor in drug development, as evidenced by frequent searches for "metabolically stable drug candidates." Additionally, the compound's lipophilicity, inferred from its benzhydryl component, may facilitate membrane penetration, a desirable trait for CNS-active compounds.

In the context of current research trends, N-benzhydryl-3-(4-methoxypiperidin-1-yl)azetidine-1-carboxamide aligns with the exploration of multi-target-directed ligands (MTDLs), a strategy gaining momentum in treating complex diseases like Alzheimer's and Parkinson's. The compound's diverse functional groups could enable interactions with multiple biological targets, addressing the rising demand for "polypharmacology approaches" in drug discovery. This versatility positions it as a valuable tool for medicinal chemistry and high-throughput screening campaigns.

Beyond its pharmacological implications, the synthetic accessibility of N-benzhydryl-3-(4-methoxypiperidin-1-yl)azetidine-1-carboxamide is another area of interest. Modern organic chemists are actively searching for "efficient heterocycle synthesis methods" and "green chemistry approaches," and this compound's structure offers opportunities for innovative catalytic transformations and stereoselective synthesis. The azetidine ring, in particular, presents challenges and opportunities for ring-forming reactions, a topic frequently queried in academic and industrial research forums.

In summary, N-benzhydryl-3-(4-methoxypiperidin-1-yl)azetidine-1-carboxamide (CAS No. 2034490-25-8) represents a compelling case study in contemporary drug discovery. Its structural features resonate with multiple cutting-edge research themes, from GPCR modulation to CNS drug design, while its synthetic tractability appeals to methodological advancements in organic chemistry. As the scientific community continues to prioritize targeted therapies and structure-activity relationship studies, this compound is poised to remain a subject of intense investigation and discussion.